Cas no 3542-36-7 (Di-n-octyldichlorotin)

• Product Name: Di-n-octyldichlorotin
• CAS No: 3542-36-7
• MF: C₁₆H₃₄Cl₂Sn
• MW: 416.057162761688
• MDL: MFCD00018091
• CID: 84785
• PubChem ID: 77080
• Update Time: 2025-10-31

Di-n-octyldichlorotin Chemical and Physical Properties

Names and Identifiers

• Dioctyldichlorotin
• Di-n-octyltin dichloride
• Dichlorodi-n-octylstannane~Dichlorodi-n-octyltin
• Di-n-octyltin-dichloride
• Di-​n-​octyldichlorotin
• Di-n-octyltin dichlorideneat
• DIOCTYLDICHLOROTIN, tech-95
• (C8H17)2tin(IV) dichloride
• dichlorodi-n-octyltin
• dichlorodioctylstannane
• dichlorodioctyltin(IV)
• Di-n-octyldichlorotin
• dioctyldichlorostannane
• dioctyl-tidichloride
• dioctyltin(IV) dichloride
• DIOCTYLTINCHLORIDE
• dioctyltindichloride
• Dioctylzinndichlorid
• Diocyldichlorotin
• dotc
• dichlorodioctyl-stannan
• dichlorodioctyl-Stannane
• di-n-octyl-zinndichlorid
• DI-N-OCTYLTIN(IV) DICHLORIDE
• DI-N-OCTYLDICHLOROSTANNANE
• CAS-3542-36-7
• WLN: G-SN-G8&8
• TIN, DICHLORODIOCTYL-
• AS-57004
• SCHEMBL385234
• Di-n-octyl-zinn dichlorid [German]
• UNII-TZ52I3CR3Q
• TZ52I3CR3Q
• Dioctyltin dichloride
• MFCD00018091
• EC 222-583-2
• Di-n-octyltindichloride
• Tox21_200482
• AI3-28451
• Di-n-octyl-zinn dichlorid
• NSC-102574
• NCGC00258036-01
• Di-?n-?octyldichlorotin
• Tin, dioctyl-, dichloride
• CCRIS 2590
• DIOCTYLSTANNYL DICHLORIDE
• NCI60_000069
• NSC102574
• Stannane, dioctyldichloro-
• STANNANE, DICHLORODIOCTYL
• SBOSGIJGEHWBKV-UHFFFAOYSA-L
• Dichloro(dioctyl)stannane
• NS00048378
• DTXSID2029662
• AKOS015903947
• 3542-36-7
• Dichlorodioctyltin
• Stannane, dichlorodioctyl-
• Q27290491
• ?DI-N-OCTYLTIN DICHLORIDE
• Dioctylstannium dichloride
• FT-0625209
• NSC 102574
• EINECS 222-583-2
• DTXCID709662
• DICHLORO-DIOCTYL-STANNANE
• A11784
• DS-010768
• DB-048802

• MDL： MFCD00018091
• Inchi： 1S/2C8H17.2ClH.Sn/c2*1-3-5-7-8-6-4-2;;;/h2*1,3-8H2,2H3;2*1H;/q;;;;+2/p-2
• InChI Key： SBOSGIJGEHWBKV-UHFFFAOYSA-L
• SMILES： [Sn](CCCCCCCC)(CCCCCCCC)(Cl)Cl

Computed Properties

• Exact Mass: 416.10600
• Monoisotopic Mass: 416.105953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystals
• Density: 1,175 g/cm3
• Melting Point: 46-48°C
• Boiling Point: 387.4°C at 760 mmHg
• Flash Point: 204°C
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 7.62720
• Sensitiveness: Moisture Sensitive
• Solubility: reaction

Di-n-octyldichlorotin Security Information

• Signal Word：Danger
• Hazard Statement： H301-H311-H331-H373-H412
• Warning Statement： P261-P273-P280-P301+P310-P311
• Hazardous Material transportation number：3146
• Hazard Category Code： 36/37/38-48/20/22
• Safety Instruction： S26-S35-S36/37/39
• RTECS：WH7247000
• HazardClass：6.1
• PackingGroup：Ⅱ
• TSCA：Yes
• Storage Condition：(BD125732)
• Packing Group：II
• Hazard Level：6.1
• Risk Phrases：R36/37/38; R48/20/22
• Packing Group：II
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organo-post-transition metal compounds Organotin compounds Dialkyltins

Additional information on Di-n-octyldichlorotin

Comprehensive Guide to Di-n-octyldichlorotin (CAS No. 3542-36-7): Properties, Applications, and Industry Insights

Di-n-octyldichlorotin (CAS No. 3542-36-7), a specialized organotin compound, has garnered significant attention in industrial and research applications due to its unique chemical properties. This compound, often referred to by its systematic name dichlorodioctylstannane, is part of the broader family of organotin chemicals, which are widely utilized in catalysis, polymer stabilization, and material science. Its molecular structure, featuring two octyl groups bonded to a central tin atom with two chlorine substituents, contributes to its reactivity and functional versatility.

In recent years, the demand for organotin stabilizers like Di-n-octyldichlorotin has surged, driven by advancements in PVC manufacturing and high-performance plastics. Researchers and manufacturers frequently search for terms such as "Di-n-octyldichlorotin uses," "CAS 3542-36-7 safety data," and "organotin compound alternatives," reflecting growing interest in both its applications and environmental impact. This compound’s role as a heat stabilizer in polyvinyl chloride (PVC) processing is particularly noteworthy, as it enhances durability and reduces degradation under high temperatures.

The synthesis of Di-n-octyldichlorotin typically involves the reaction of tin tetrachloride with octyl Grignard reagents, a process optimized for yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its structural integrity. Industry professionals often inquire about "how to handle Di-n-octyldichlorotin" or "storage conditions for CAS 3542-36-7," underscoring the need for precise handling protocols to maintain stability and performance.

Environmental and regulatory considerations are critical when discussing Di-n-octyldichlorotin. The compound falls under scrutiny due to the broader regulatory framework governing tin-based additives. Searches for "eco-friendly organotin substitutes" or "3542-36-7 biodegradability" highlight the shift toward sustainable alternatives. However, its efficacy in niche applications, such as marine antifouling coatings (where controlled use is permitted), ensures its continued relevance in specific sectors.

From a commercial perspective, Di-n-octyldichlorotin is traded under various brand names and is available in technical and purified grades. Suppliers often emphasize its "low volatility" and "compatibility with polymer matrices" as key selling points. The compound’s market dynamics are influenced by regional regulations, with the European Union and North America adopting stricter guidelines on organotin compounds compared to emerging economies.

Innovations in green chemistry are reshaping the future of Di-n-octyldichlorotin. Recent studies explore its potential in catalytic reactions for organic synthesis, leveraging its Lewis acidity. Queries like "3542-36-7 in catalysis" or "organotin catalysts for esterification" reflect this trend. Additionally, collaborations between academia and industry aim to develop low-toxicity derivatives without compromising performance.

In summary, Di-n-octyldichlorotin (CAS No. 3542-36-7) remains a pivotal material in multiple industries, balancing functionality with evolving environmental standards. Its applications span from polymer stabilization to specialized catalysis, driven by ongoing research and adaptive regulatory practices. As the scientific community addresses sustainability challenges, the compound’s legacy will hinge on innovation and responsible usage.